2-(3-Chloropyridin-2-yl)acetonitrile

Specification

• CAS No.: 185315-52-0
• Molecular Formula: C7H5ClN2
• Molecular Weight: 152.58 g/mol
• IUPAC Name: 2-(3-chloropyridin-2-yl)acetonitrile
• Standard InChI: InChI=1S/C7H5ClN2/c8-6-2-1-5-10-7(6)3-4-9/h1-2,5H,3H2
• Standard InChI Key: FODCUAKINBTVMR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)CC#N)Cl
• Canonical SMILES: C1=CC(=C(N=C1)CC#N)Cl

Introduction

Structural Information and Chemical Identity

Basic Structural Characteristics

2-(3-Chloropyridin-2-yl)acetonitrile is characterized by its heterocyclic structure containing a pyridine ring. The compound features a chlorine substituent at position 3 of the pyridine ring and an acetonitrile (cyanomethyl) group at position 2. This structural arrangement contributes to its chemical reactivity and potential applications in organic synthesis and pharmaceutical development.

Chemical Identifiers and Properties

The compound is precisely identified through various chemical nomenclature systems and identifiers. These standardized identifiers enable accurate referencing across scientific literature and chemical databases.

Table 1. Chemical Identifiers of 2-(3-Chloropyridin-2-yl)acetonitrile

Parameter	Value
Molecular Formula	C₇H₅ClN₂
CAS Number	101012-32-2
SMILES Notation	C1=CC(=C(N=C1)CC#N)Cl
InChI	InChI=1S/C7H5ClN2/c8-6-2-1-5-10-7(6)3-4-9/h1-2,5H,3H2
InChIKey	FODCUAKINBTVMR-UHFFFAOYSA-N
Molecular Weight	152.58 g/mol

The compound is formally known as 2-(3-Chloropyridin-2-yl)acetonitrile but is also referenced in scientific literature by several synonyms.

Table 2. Common Synonyms for 2-(3-Chloropyridin-2-yl)acetonitrile

Synonyms
2-Chloro-3-pyridineacetonitrile
2-Chloropyridine-3-acetonitrile
2-Chloro-3-(cyanomethyl)pyridine
3-Pyridineacetonitrile, 2-chloro-
(2-Chloro-3-pyridinyl)acetonitrile
2-(2-Chloropyridin-3-yl)acetonitrile

Physical Properties

Understanding the predicted collision cross-section (CCS) values is important for analytical scientists using ion mobility spectrometry and related techniques. The following table presents predicted CCS values for various ionized forms of 2-(3-Chloropyridin-2-yl)acetonitrile.

Table 3. Predicted Collision Cross Section Values

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	153.02141	127.8
[M+Na]⁺	175.00335	142.0
[M+NH₄]⁺	170.04795	133.8
[M+K]⁺	190.97729	131.6
[M-H]⁻	151.00685	122.9
[M+Na-2H]⁻	172.98880	133.6
[M]⁺	152.01358	128.0
[M]⁻	152.01468	128.0

These predicted collision cross section values play a crucial role in analytical chemistry, particularly for identification and characterization of the compound using ion mobility spectrometry techniques. The data provides scientists with reference values that can aid in compound identification and structural elucidation in complex mixtures.

Parameter	Information
Symbol (GHS)	GHS06
Signal Word	Danger
Hazard Statements	H301-H319-H335-H312+H332-H315
Precautionary Statements	P280-P301+P310-P305+P351+P338
HS Code	2933399990

The GHS06 pictogram indicates acute toxicity (Category 1-3), signifying that the compound requires careful handling procedures. The "Danger" signal word emphasizes the severity of potential hazards associated with this chemical.

Hazard Statement Interpretation

The hazard statements associated with 2-(3-Chloropyridin-2-yl)acetonitrile indicate several potential health concerns:

• H301: Toxic if swallowed

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

• H312+H332: Harmful in contact with skin and if inhaled

• H315: Causes skin irritation

Manufacturer	Product Number	Product Description	Packaging	Price (USD)
TRC	B405188	2-(2-Chloropyridin-3-yl)acetonitrile	500mg	$90
Apolloscientific	OR40338	(2-Chloropyridin-3-yl)acetonitrile 97%	5g	$179
Biosynth Carbosynth	FC144047	2-(2-Chloropyridin-3-yl)acetonitrile	2g	$240
Apolloscientific	OR40338	(2-Chloropyridin-3-yl)acetonitrile 97%	10g	$302
Biosynth Carbosynth	FC144047	2-(2-Chloropyridin-3-yl)acetonitrile	500mg	$100

This pricing information demonstrates that the compound is available in various quantities to suit different research needs, with prices ranging from $90 to $302 depending on quantity and supplier. The price-per-gram generally decreases with larger quantities, following typical chemical supply pricing models.

The known collision cross-section values for various ionic forms of this compound make it relevant for analytical chemistry applications, particularly in the development and validation of ion mobility spectrometry methods. These values serve as reference points for analytical scientists working with complex mixtures or developing new analytical methodologies.